Cas no 1345828-16-1 (tert-butyl 6-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: tert-butyl 6-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 1345828-16-1
• MF: C₁₂H₁₂ClIN₂O₂
• MW: 378.593354225159
• CID: 6833620
• PubChem ID: 145711133
• Update Time: 2025-04-03

tert-butyl 6-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• A1-32018
• tert-Butyl6-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• SCHEMBL21589072
• tert-Butyl 6-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• 1345828-16-1
• tert-butyl 6-chloro-3-iodopyrrolo[2,3-b]pyridine-1-carboxylate
• tert-butyl 6-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

• Inchi： 1S/C12H12ClIN2O2/c1-12(2,3)18-11(17)16-6-8(14)7-4-5-9(13)15-10(7)16/h4-6H,1-3H3
• InChI Key： ZGAUDASCRAOGAE-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C1=CC=C(N=2)Cl

Computed Properties

• Exact Mass: 377.96320Da
• Monoisotopic Mass: 377.96320Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.1Ų